Cas no 1391452-66-6 ((S)-2-(3-Bromophenyl)pyrrolidine hydrochloride)

• Product Name: (S)-2-(3-Bromophenyl)pyrrolidine hydrochloride
• CAS No: 1391452-66-6
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD12910616
• CID: 3044927
• PubChem ID: 91844794
• Update Time: 2025-10-29

(S)-2-(3-Bromophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-Bromophenyl)pyrrolidine hydrochloride
• (2S)-2-(3-Bromophenyl)pyrrolidine HCl
• AX8297103
• (2S)-2-(3-bromophenyl)pyrrolidine hydrochloride
• Pyrrolidine, 2-(3-bromophenyl)-, hydrochloride (1:1), (2S)-
• AKOS025395712
• MFCD12910616
• I11171
• (2S)-2-(3-bromophenyl)pyrrolidine;hydrochloride
• SCHEMBL22498444
• GS-7147
• 1391452-66-6
• (S)-2-(3-Bromophenyl)pyrrolidinehydrochloride
• CS-0155460

• MDL： MFCD12910616
• Inchi： 1S/C10H12BrN.ClH/c11-9-4-1-3-8(7-9)10-5-2-6-12-10;/h1,3-4,7,10,12H,2,5-6H2;1H/t10-;/m0./s1
• InChI Key： CVYQYZJNUFUMJY-PPHPATTJSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1CCCN1.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (S)-2-(3-Bromophenyl)pyrrolidine hydrochloride

Introduction to (S)-2-(3-Bromophenyl)pyrrolidine Hydrochloride (CAS No. 1391452-66-6)

(S)-2-(3-Bromophenyl)pyrrolidine hydrochloride, with the CAS number 1391452-66-6, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (S)-configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong>3-bromophenyl moiety attached to the pyrrolidine ring introduces a bromine atom at the para position of the phenyl ring, which can serve as a handle for further chemical modifications. This feature makes it a valuable intermediate in synthesizing more complex molecules, particularly in the realm of medicinal chemistry. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The (S)-configuration of (S)-2-(3-bromophenyl)pyrrolidine hydrochloride is particularly noteworthy, as enantiomeric purity is often critical for achieving desired pharmacological effects while minimizing side effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been leveraging its structural framework to develop novel molecules with improved efficacy and selectivity. For instance, studies have demonstrated that< strong>pyrrolidine-based inhibitors can interact with specific enzymes and receptors, modulating biological pathways relevant to disease processes. The bromine substituent on the phenyl ring provides a site for chemical modification, allowing chemists to tailor the molecule's properties for targeted therapeutic interventions.

The< strong>CAS number 1391452-66-6 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized nomenclature is essential for regulatory compliance and facilitates seamless collaboration among researchers worldwide. The compound's detailed chemical specification, including its molecular formula (C11H13BrN2·HCl) and molecular weight (294.65 g/mol), provides essential information for researchers engaged in synthetic chemistry and pharmacological studies.

Recent advancements in computational chemistry have further enhanced the understanding of how (S)-2-(3-bromophenyl)pyrrolidine hydrochloride interacts with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding pockets on proteins. These insights have guided the design of more refined derivatives with optimized pharmacokinetic profiles. Such computational approaches are indispensable in modern drug discovery, streamlining the process from hit identification to lead optimization.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in developing proprietary libraries of chiral compounds like (S)-2-(3-bromophenyl)pyrrolidine hydrochloride to screen for new drug candidates. The ability to rapidly synthesize and modify such derivatives allows for efficient exploration of chemical space, accelerating the discovery of novel therapeutics.

In conclusion, (S)-2-(3-bromophenyl)pyrrolidine hydrochloride (CAS No. 1391452-66-6) is a versatile and intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features, including the (S)-configuration and the presence of a bromine substituent on the phenyl ring, make it an attractive scaffold for designing new drugs. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.